Cas no 5407-52-3 (2-chloro-4-methoxyaniline;hydrochloride)

2-chloro-4-methoxyaniline;hydrochloride structure
5407-52-3 structure
Product Name:2-chloro-4-methoxyaniline;hydrochloride
CAS No:5407-52-3
MF:C7H9Cl2NO
MW:194.058459997177
CID:1589711
PubChem ID:24181151
Update Time:2025-04-21

2-chloro-4-methoxyaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • SureCN6235407
    • NSC5437
    • NSC-5437
    • p-Anisidine, 2-chloro-, hydrochloride
    • 2-chloro-4-methoxyaniline hydrochloride
    • KB-229674
    • 2-chloro-4-methoxyaniline
    • hydrochloride
    • 2-chloro-4-methoxyaniline;hydrochloride
    • 5407-52-3
    • DTXSID60636167
    • 2-Chloro-4-methoxyaniline--hydrogen chloride (1/1)
    • 2-Chloro-p-anisidine hydrochloride
    • SCHEMBL6235407
    • NSC 5437
    • Inchi: 1S/C7H8ClNO.ClH/c1-10-5-2-3-7(9)6(8)4-5;/h2-4H,9H2,1H3;1H
    • InChI Key: FOPXITHLGNYVGS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N)OC.Cl

Computed Properties

  • Exact Mass: 157.02954
  • Monoisotopic Mass: 157.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Density: 1.234
  • Melting Point: 228 ºC
  • Boiling Point: 249.2 °C at 760 mmHg
  • Flash Point: 104.5 °C
  • PSA: 35.25
  • LogP: 3.31400
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